Cas no 1955560-82-3 (2-(pyridin-4-yl)piperazine dihydrochloride)
2-(pyridin-4-yl)piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(pyridin-4-yl)piperazine dihydrochloride
- AS-65569
- 1955560-82-3
- EN300-202510
- W19550
- 2-pyridin-4-ylpiperazine;dihydrochloride
- AKOS027339412
- 2-(Pyridin-4-yl)piperazinedihydrochloride
- 2-(pyridin-4-yl)piperazine hydrochloride(WXC07845)
- 2-(pyridin-4-yl)piperazine hydrochloride
-
- MDL: MFCD27991648
- Inchi: 1S/C9H13N3.ClH/c1-3-10-4-2-8(1)9-7-11-5-6-12-9;/h1-4,9,11-12H,5-7H2;1H
- InChI Key: JSMZHDHNFSMSEP-UHFFFAOYSA-N
- SMILES: C1(C2NCCNC2)=CC=NC=C1.Cl
Computed Properties
- Exact Mass: 235.0643029g/mol
- Monoisotopic Mass: 235.0643029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37Ų
2-(pyridin-4-yl)piperazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412358-1g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 95%+ | 1g |
$945 | 2023-03-24 | |
| Enamine | EN300-202510-0.05g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-202510-0.1g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-202510-0.25g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-202510-0.5g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-202510-1.0g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-202510-2.5g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-202510-5.0g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 5.0g |
$2235.0 | 2023-03-01 | ||
| Enamine | EN300-202510-10.0g |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 10.0g |
$3315.0 | 2023-03-01 | ||
| eNovation Chemicals LLC | D773523-100mg |
2-(pyridin-4-yl)piperazine dihydrochloride |
1955560-82-3 | 95% | 100mg |
$310 | 2023-09-02 |
2-(pyridin-4-yl)piperazine dihydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(pyridin-4-yl)piperazine dihydrochloride
Recent Advances in the Study of 2-(Pyridin-4-yl)piperazine Dihydrochloride (CAS: 1955560-82-3) in Chemical Biology and Pharmaceutical Research
2-(Pyridin-4-yl)piperazine dihydrochloride (CAS: 1955560-82-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its piperazine core and pyridine moiety, has been explored for its role as a versatile building block in medicinal chemistry and as a ligand in various biological systems. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of interest for researchers in the pharmaceutical and chemical biology fields.
A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 2-(pyridin-4-yl)piperazine dihydrochloride derivatives for their binding affinity to serotonin receptors. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that enhance receptor specificity. The study highlighted the compound's potential as a scaffold for developing novel antipsychotic agents, with particular emphasis on its ability to modulate 5-HT2A and 5-HT2C receptors, which are implicated in various neuropsychiatric disorders.
In another groundbreaking study, researchers from the University of Cambridge explored the use of 2-(pyridin-4-yl)piperazine dihydrochloride as a chelating agent in metal-catalyzed reactions for drug synthesis. The study, published in Chemical Communications (2024), demonstrated the compound's efficacy in facilitating palladium-catalyzed cross-coupling reactions, which are critical for constructing complex pharmaceutical molecules. The findings suggest that this compound could serve as a cost-effective and efficient ligand for industrial-scale drug manufacturing, potentially reducing production costs and improving yield.
Furthermore, a collaborative effort between academic and industrial researchers has shed light on the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported the development of nanoparticles functionalized with 2-(pyridin-4-yl)piperazine dihydrochloride, which exhibited enhanced cellular uptake and targeted delivery to cancer cells. The study utilized in vitro and in vivo models to demonstrate the compound's ability to improve the bioavailability and therapeutic efficacy of anticancer drugs, particularly in hard-to-treat tumors such as glioblastoma.
Despite these promising advancements, challenges remain in the clinical translation of 2-(pyridin-4-yl)piperazine dihydrochloride-based therapies. A recent review in Nature Reviews Drug Discovery (2024) highlighted the need for further pharmacokinetic and toxicological studies to fully understand the compound's safety profile and optimize its therapeutic window. The review also emphasized the importance of interdisciplinary collaboration to accelerate the development of this compound for clinical use.
In conclusion, 2-(pyridin-4-yl)piperazine dihydrochloride (CAS: 1955560-82-3) represents a promising candidate for drug discovery and chemical biology applications. Its versatility as a building block, ligand, and functionalizing agent underscores its potential to address unmet medical needs. Future research should focus on addressing the remaining challenges and exploring new avenues for its application in medicine and biotechnology.
1955560-82-3 (2-(pyridin-4-yl)piperazine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)